Methyl 2-(2-bromobenzo[d]thiazol-6-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 2-(2-bromobenzo[d]thiazol-6-yl)acetate” is a chemical compound with the molecular formula C10H8BrNO2S and a molecular weight of 286.14 . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, and agrochemicals .
Molecular Structure Analysis
The molecular structure of “Methyl 2-(2-bromobenzo[d]thiazol-6-yl)acetate” is characterized by the presence of a benzo[d]thiazol ring substituted at the 6-position with a bromine atom and an acetate group. The benzo[d]thiazol ring is a heterocyclic moiety that contains a sulfur and a nitrogen atom .Scientific Research Applications
Thiazole derivatives have been found to have several biological activities . Here are some of them:
-
Antioxidant Activity
-
Analgesic Activity
- Some thiazole derivatives have been found to have analgesic (pain-relieving) properties .
- These compounds are typically administered orally or intravenously, depending on the specific derivative and the patient’s condition .
- The outcomes of these applications include reduced pain and increased comfort for patients .
-
Anti-inflammatory Activity
- Thiazole derivatives have also been found to have anti-inflammatory properties .
- These compounds are typically administered orally or intravenously, and they work by reducing inflammation in the body .
- The outcomes of these applications include reduced inflammation and relief from symptoms associated with various inflammatory conditions .
-
Antimicrobial Activity
- Some thiazole derivatives have been found to have antimicrobial properties .
- These compounds are typically used in the form of topical creams or oral medications, and they work by killing or inhibiting the growth of harmful microorganisms .
- The outcomes of these applications include the prevention or treatment of various microbial infections .
properties
IUPAC Name |
methyl 2-(2-bromo-1,3-benzothiazol-6-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2S/c1-14-9(13)5-6-2-3-7-8(4-6)15-10(11)12-7/h2-4H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMKIOMAKUZUSTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC2=C(C=C1)N=C(S2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(2-bromobenzo[d]thiazol-6-yl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.